Cas no 885654-36-4 (2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)-)

• Product Name: 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)-
• CAS No: 885654-36-4
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 711944
• PubChem ID: 53427784
• Update Time: 2025-10-30

2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)-
• 7-chloro-3-piperidin-4-yl-1H-quinolin-2-one
• SCHEMBL12512954
• DTXSID80699638
• 7-CHLORO-3-(PIPERIDIN-4-YL)QUINOLIN-2(1H)-ONE
• 885654-36-4

• MDL： MFCD11043255
• Inchi： 1S/C14H15ClN2O/c15-11-2-1-10-7-12(9-3-5-16-6-4-9)14(18)17-13(10)8-11/h1-2,7-9,16H,3-6H2,(H,17,18)
• InChI Key： IMJUYPYLMBFITD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(=C2)C1CCNCC1)=O

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.1Ų

Additional information on 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)-

Comprehensive Overview of 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)- (CAS No. 885654-36-4)

The compound 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)- (CAS No. 885654-36-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinolinone core substituted with a chloro group at the 7-position and a piperidinyl moiety at the 3-position, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule scaffolds like 2(1H)-Quinolinone derivatives has surged due to their versatility in medicinal chemistry. The 7-chloro-3-(4-piperidinyl) substitution pattern enhances binding affinity to biological targets, a feature frequently explored in cancer research and neurodegenerative disease studies. This compound’s relevance is further highlighted by its frequent appearance in patent literature related to JAK/STAT pathway inhibitors and GPCR ligands, addressing pressing healthcare challenges such as autoimmune disorders and chronic inflammation.

From a synthetic perspective, CAS No. 885654-36-4 exemplifies modern structure-activity relationship (SAR) optimization strategies. Its piperidine ring contributes to improved pharmacokinetic properties, while the chloroquinolinone backbone offers metabolic stability—key considerations in drug-likeness assessments. Laboratories focusing on fragment-based drug design often prioritize such compounds to accelerate hit-to-lead transitions, reflecting industry shifts toward high-throughput screening compatibility.

The analytical characterization of 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)- involves advanced techniques like LC-MS and NMR spectroscopy, with particular emphasis on purity thresholds for preclinical studies. These methodologies address growing concerns about impurity profiling in regulatory submissions, a topic dominating forums like the ICH Q3A guidelines discussions. Furthermore, its logP and pKa values make it a case study for computational chemistry models predicting blood-brain barrier permeability.

Environmental and safety profiles of 885654-36-4 adhere to green chemistry principles, with biodegradability studies gaining traction among sustainability-focused manufacturers. This aligns with increasing searches for eco-friendly synthetic routes and benign-by-design compounds in academic publications. The compound’s stability under physiological pH also positions it favorably for formulation development, a hot topic in drug delivery system optimization.

Emerging applications extend to proteomics research, where 7-chloro-3-(4-piperidinyl)quinolinone serves as a covalent probe for target identification—a technique revolutionizing chemical biology. Such uses resonate with trending queries about activity-based protein profiling (ABPP) tools. Additionally, its fluorescence properties spark interest in bioimaging applications, particularly in intracellular sensor development for real-time disease monitoring.

Market analyses indicate rising procurement of CAS 885654-36-4 by contract research organizations (CROs), driven by pharmaceutical outsourcing trends. This correlates with search volumes for custom synthesis services and building block suppliers. The compound’s patent landscape reveals strategic filings by major biotech firms, reflecting its perceived value in first-in-class drug pipelines—a subject frequently queried in competitive intelligence databases.

In conclusion, 2(1H)-Quinolinone,7-chloro-3-(4-piperidinyl)- represents a multifaceted tool bridging medicinal chemistry and biological research. Its structural features and diverse applicability ensure sustained relevance across drug discovery verticals, from lead optimization to mechanistic studies. As scientific inquiries increasingly focus on precision medicine and polypharmacology, this compound’s role in addressing complex diseases continues to expand.